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Compound of Interest

Compound Name: Benzthiazuron-d3

Cat. No.: B12402998

For Immediate Reference: This document provides critical safety and logistical information for
the handling and disposal of Benzthiazuron-d3 in a laboratory setting. As a trusted partner in
your research, we are committed to providing value beyond the product itself by ensuring you
have the necessary information for safe and effective laboratory operations. Benzthiazuron-
d3, a deuterated analog of the urea-based herbicide Benzthiazuron, requires careful handling
due to its toxicological profile. Adherence to these protocols is essential for personnel safety
and environmental protection.

Hazard Identification and Quantitative Data

Benzthiazuron-d3 is classified as a hazardous substance. Its toxicological profile is
considered analogous to its parent compound, Benzthiazuron. The primary routes of exposure
are inhalation, skin contact, and ingestion.

Hazard Statements:

Toxic if swallowed or in contact with skin.

Causes serious eye irritation.

Harmful if inhaled.

Harmful to aquatic life.
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The following table summarizes the key quantitative toxicological and physical data for

Benzthiazuron. Currently, there are no established Occupational Exposure Limits (OELS), such

as Permissible Exposure Limits (PEL) or Time-Weighted Averages (TWA), from major

regulatory bodies like OSHA or ACGIH. Therefore, exposure should be minimized to the lowest

achievable levels.

] ) Source |
Data Point Value Species
Comments
Acute Oral Toxicity (OECD Test Guideline
178 mg/kg Rat
(LD50) 401)
Acute Dermal Toxicity (OECD Test Guideline
933 mg/kg Rat
(LD50) 402)
) 4-hour exposure
Acute Inhalation ) o
5 mg/L (dust/mist) Rat (OECD Test Guideline

Toxicity (LC50)

403)

Molecular Formula

CoHeD3Ns3OS

Deuterated analog of
Benzthiazuron
(CoHoN30OS)[1]

Molecular Weight

210.27 g/mol

[1]

Water Solubility

12 mg/L (at 20°C)

For parent compound

Benzthiazuron.[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Benzthiazuron-d3. The

following equipment must be worn at all times within the designated work area.
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PPE Category Specification

Double nitrile gloves or other chemically
) resistant gloves. Gloves must be inspected
Hand Protection ) ]
before use and disposed of after handling the

compound.

Chemical safety goggles and a face shield must
Eye/Face Protection be worn to protect against splashes and

airborne particles.

A lab coat that fastens securely. For tasks with a
] higher risk of contamination, a chemically
Body Protection ] )
resistant apron or disposable coveralls should

be worn over the lab coat.

All handling of solid Benzthiazuron-d3 must be

performed in a certified chemical fume hood. If
Respiratory Protection this is not feasible, a NIOSH-approved

respirator with appropriate particulate filters is

required.

Operational Plan: Step-by-Step Handling Procedure

This procedural guidance is designed to minimize exposure and ensure safe handling from
receipt of the compound to its final disposal. A designated area within the lab, clearly marked
as a "Toxic Chemical Work Area," must be established for all procedures involving
Benzthiazuron-d3.

Workflow for Safe Handling of Benzthiazuron-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Benzthiazuron-d3 | Benchchem [benchchem.com]
e 2. BENZTHIAZURON CAS#: 1929-88-0 [m.chemicalbook.com]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Benzthiazuron-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402998#personal-protective-equipment-for-
handling-benzthiazuron-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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